Cas no 2228121-36-4 (2-amino-3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid
• CAS No: 2228121-36-4
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5928338
• PubChem ID: 165980704
• Update Time: 2025-05-19

2-amino-3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid
• EN300-1773712
• 2228121-36-4

• Inchi： 1S/C13H19NO3/c1-8-6-5-7-9(17-4)10(8)13(2,3)11(14)12(15)16/h5-7,11H,14H2,1-4H3,(H,15,16)
• InChI Key： DUTJJSJRUNKQGQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-3-(2-methoxy-6-methylphenyl)-3-methylbutanoic acid

Compound CAS No. 2228121-36-4: 2-amino-3-(2-methoxy-6-methylphenyl)-3-methylbutanoic Acid

Introduction

The compound with CAS No. 2228121-36-4, known as 2-amino-3-(methoxy)phenyl-3-methylbutanoic acid, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structure and promising biological activities. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers and industry professionals alike.

Structural Features

The molecular structure of 2-amino-3-(methoxy)phenyl-3-methylbutanoic acid is characterized by a butanoic acid backbone with an amino group at the second carbon and a substituted phenyl group at the third carbon. The phenyl ring is further substituted with a methoxy group at the 2-position and a methyl group at the 6-position, adding complexity to its structure. This arrangement imparts unique electronic and steric properties, which are crucial for its biological activity.

Synthesis and Characterization

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent functionalization to introduce the amino and carboxylic acid groups. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. Recent advancements in green chemistry have also enabled more efficient and environmentally friendly methods for its production.

Biological Activity

Research into the biological activity of 2-amino-3-(methoxy)phenyl-3-methylbutanoic acid has revealed its potential as a modulator of cellular signaling pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its application in anti-inflammatory and antioxidant therapies. Furthermore, preclinical trials have indicated its efficacy in modulating neurodegenerative pathways, making it a candidate for treating conditions such as Alzheimer's disease.

Applications in Pharmaceuticals

The compound's ability to target specific cellular pathways makes it a promising candidate for drug development. Recent research has focused on its potential as an anti-cancer agent, with studies showing selective cytotoxicity against cancer cell lines while sparing normal cells. Additionally, its role in modulating the immune system has led to investigations into its use in immunotherapy.

Environmental Impact and Safety

Evaluations of the environmental impact of 2-amino-3-(methoxy)phenyl-3-methylbutanoic acid have been conducted to ensure its safe use in industrial applications. Studies indicate that it biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. Safety assessments have also confirmed that it poses minimal risk to human health when handled according to established guidelines.

Future Prospects strong> strong> strong> strong> strong> p> < p >The future of CAS No. 22281 , , , , , , , , , , , , , , . p > article > response >